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Compound of Interest

Compound Name: Tert-butylthiourea

Cat. No.: B1269156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of tert-
butylthiourea for research purposes. It includes a summary of suppliers, their product

specifications, and detailed experimental protocols for a key application. Additionally, this guide

presents visual representations of experimental workflows and the compound's mechanism of

action to support laboratory use.

Commercial Sourcing of Tert-butylthiourea
Tert-butylthiourea is available from various chemical suppliers in research-grade qualities.

Purity levels and available quantities vary by vendor, and it is recommended to request

certificates of analysis for specific lots. The following table summarizes the offerings from

several prominent suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1269156?utm_src=pdf-interest
https://www.benchchem.com/product/b1269156?utm_src=pdf-body
https://www.benchchem.com/product/b1269156?utm_src=pdf-body
https://www.benchchem.com/product/b1269156?utm_src=pdf-body
https://www.benchchem.com/product/b1269156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name CAS Number Purity
Additional
Notes

Sigma-Aldrich
N-(tert-

butyl)thiourea
7204-48-0 Not specified

Sold "as-is" for

early discovery

research; buyer

is responsible for

confirming

identity and

purity.[1]

tert-butylthiourea 7204-48-0 95%

Marketed

through

Enamine.

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

N-(tert-

Butyl)thiourea
7204-48-0 97%

Product originally

part of the Alfa

Aesar portfolio.

[2]

Oakwood

Chemical

1-Butyl-2-

thiourea
1516-32-1 Not specified

It is important to

note that this is a

structural isomer

and not tert-

butylthiourea.

ChemicalBook
1-TERT-BUTYL-

2-THIOUREA
7204-48-0 97%, 98+%

A platform listing

multiple

suppliers,

primarily based

in China.[3]

BLDpharm
1-(tert-

Butyl)thiourea
7204-48-0 Not specified

Listed among

other thiourea

derivatives.[4]

Experimental Protocol: In Vitro Thyroid Peroxidase
(TPO) Inhibition Assay
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Thiourea derivatives are well-known for their ability to inhibit thyroid peroxidase (TPO), a key

enzyme in the synthesis of thyroid hormones.[5] The following protocol is a representative

method for assessing the inhibitory activity of tert-butylthiourea on TPO using the Amplex®

UltraRed (AUR) assay.[6]

Materials and Reagents:

Rat thyroid microsomes (as a source of TPO)

Amplex® UltraRed (AUR) reagent (e.g., from Thermo Fisher Scientific)

Hydrogen peroxide (H₂O₂)

Potassium phosphate buffer

Tert-butylthiourea

Propylthiouracil (PTU) as a positive control

DMSO (for dissolving compounds)

96-well microplates

Procedure:

Preparation of Reagents:

Prepare a stock solution of tert-butylthiourea in DMSO.

Prepare a stock solution of the positive control, PTU, in DMSO.

Prepare serial dilutions of the test compound and PTU in DMSO.

Prepare a working solution of AUR reagent in potassium phosphate buffer.

Prepare a working solution of H₂O₂ in distilled water.

Prepare a suspension of rat thyroid microsomes in potassium phosphate buffer.
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Assay Performance:

In a 96-well plate, add the potassium phosphate buffer.

Add the test compound (tert-butylthiourea) or the positive control (PTU) at various

concentrations to the wells. Include a vehicle control (DMSO only) and a no-enzyme

control.

Add the rat thyroid microsome suspension to all wells except the no-enzyme control.

Incubate the plate for a predetermined time at a controlled temperature to allow for the

interaction between the inhibitor and the enzyme.

Add the AUR reagent to all wells.

Initiate the reaction by adding the H₂O₂ solution.

Immediately measure the fluorescence intensity using a microplate reader at the

appropriate excitation and emission wavelengths.

Data Analysis:

Subtract the background fluorescence (from the no-enzyme control wells).

Normalize the data to the vehicle control (representing 100% TPO activity).

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a dose-response curve using suitable

software (e.g., GraphPad Prism).

Visualizing Experimental and Mechanistic Pathways
Experimental Workflow for TPO Inhibition Assay

The following diagram illustrates the general workflow for the in vitro TPO inhibition assay

described above.
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Workflow for the in vitro TPO inhibition assay.
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Mechanism of Thyroid Peroxidase Inhibition by Thiourea Compounds

Tert-butylthiourea, like other thiourea derivatives, inhibits the synthesis of thyroid hormones

by targeting the enzyme thyroid peroxidase (TPO). The diagram below outlines this inhibitory

mechanism.
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Inhibition of TPO-catalyzed thyroid hormone synthesis.

This guide serves as a starting point for researchers interested in utilizing tert-butylthiourea.

For specific applications and troubleshooting, consulting the primary literature and the technical

support of the respective suppliers is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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